Cas no 1416786-23-6 (3-methyl-1-(propan-2-yl)-1H-pyrazol-4-ylboronic acid)
1416786-23-6 structure
Product Name:3-methyl-1-(propan-2-yl)-1H-pyrazol-4-ylboronic acid
CAS No:1416786-23-6
MF:C7H13BN2O2
MW:168.001321554184
MDL:MFCD21667084
CID:2111853
PubChem ID:66022071
Update Time:2023-11-24
3-methyl-1-(propan-2-yl)-1H-pyrazol-4-ylboronic acid Chemical and Physical Properties
Names and Identifiers
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- 1-isopropyl-3-methyl-1H-pyrazol-4-ylboronic acid
- [3-methyl-1-(propan-2-yl)-1H-pyrazol-4-yl]boronic acid
- (3-Methyl-1-propan-2-ylpyrazol-4-yl)boronic acid
- 3-methyl-1-(propan-2-yl)-1H-pyrazol-4-ylboronic acid
-
- MDL: MFCD21667084
- Inchi: 1S/C7H13BN2O2/c1-5(2)10-4-7(8(11)12)6(3)9-10/h4-5,11-12H,1-3H3
- InChI Key: NNYXAGQJTOIBBR-UHFFFAOYSA-N
- SMILES: OB(C1C(C)=NN(C=1)C(C)C)O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 154
- Topological Polar Surface Area: 58.3
3-methyl-1-(propan-2-yl)-1H-pyrazol-4-ylboronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-202396-0.05g |
[3-methyl-1-(propan-2-yl)-1H-pyrazol-4-yl]boronic acid |
1416786-23-6 | 0.05g |
$563.0 | 2023-09-16 | ||
| Enamine | EN300-202396-0.1g |
[3-methyl-1-(propan-2-yl)-1H-pyrazol-4-yl]boronic acid |
1416786-23-6 | 0.1g |
$591.0 | 2023-09-16 | ||
| Enamine | EN300-202396-0.25g |
[3-methyl-1-(propan-2-yl)-1H-pyrazol-4-yl]boronic acid |
1416786-23-6 | 0.25g |
$617.0 | 2023-09-16 | ||
| Enamine | EN300-202396-0.5g |
[3-methyl-1-(propan-2-yl)-1H-pyrazol-4-yl]boronic acid |
1416786-23-6 | 0.5g |
$645.0 | 2023-09-16 | ||
| Enamine | EN300-202396-1.0g |
[3-methyl-1-(propan-2-yl)-1H-pyrazol-4-yl]boronic acid |
1416786-23-6 | 1g |
$571.0 | 2023-05-23 | ||
| Enamine | EN300-202396-2.5g |
[3-methyl-1-(propan-2-yl)-1H-pyrazol-4-yl]boronic acid |
1416786-23-6 | 2.5g |
$1315.0 | 2023-09-16 | ||
| Enamine | EN300-202396-5.0g |
[3-methyl-1-(propan-2-yl)-1H-pyrazol-4-yl]boronic acid |
1416786-23-6 | 5g |
$1654.0 | 2023-05-23 | ||
| Enamine | EN300-202396-10.0g |
[3-methyl-1-(propan-2-yl)-1H-pyrazol-4-yl]boronic acid |
1416786-23-6 | 10g |
$2454.0 | 2023-05-23 | ||
| Enamine | EN300-202396-1g |
[3-methyl-1-(propan-2-yl)-1H-pyrazol-4-yl]boronic acid |
1416786-23-6 | 1g |
$671.0 | 2023-09-16 | ||
| Enamine | EN300-202396-5g |
[3-methyl-1-(propan-2-yl)-1H-pyrazol-4-yl]boronic acid |
1416786-23-6 | 5g |
$1945.0 | 2023-09-16 |
3-methyl-1-(propan-2-yl)-1H-pyrazol-4-ylboronic acid Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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